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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265

For immediate release: This document provides essential safety and logistical information for
the proper disposal of allyl phenoxyacetate, ensuring the safety of laboratory personnel and
environmental protection. Researchers, scientists, and drug development professionals are

advised to adhere to these procedural guidelines to mitigate risks associated with this
chemical.

Allyl phenoxyacetate is classified as a substance harmful if swallowed and toxic in contact
with skin.[1] It may also cause an allergic skin reaction and is toxic to aquatic life.[1][2]
Adherence to proper disposal protocols is therefore critical.

Chemical and Physical Properties

A summary of the key quantitative data for allyl phenoxyacetate is presented below for easy
reference.
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Property Value Source

Molecular Formula C11H1203 Chemical Bull

ChemicalBook, Cole-Parmer,

CAS Number 7493-74-5 Chemical Bull, Sigma-Aldrich
Boiling Point 265-266 °C Sigma-Aldrich, MilliporeSigma
Density 1.102 g/mL at 25 °C Sigma-Aldrich, MilliporeSigma
Flash Point 140 °C (284 °F) - closed cup Sigma-Aldrich

UN Number 2810 MilliporeSigma

Hazard Class 6.1 (Toxic substances) MilliporeSigma

Packing Group 1 MilliporeSigma

Experimental Protocols for Safe Disposal

The following step-by-step methodology must be followed for the safe disposal of allyl
phenoxyacetate.

1. Personal Protective Equipment (PPE): Before handling allyl phenoxyacetate, all personnel
must be equipped with appropriate PPE. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile rubber).[3]

o Safety goggles or a face shield.[3]

e Alaboratory coat or other protective clothing to prevent skin contact.[3]
¢ In case of inadequate ventilation, a respirator may be necessary.[3]

2. Waste Collection:

» All waste containing allyl phenoxyacetate, including unused product and contaminated
materials, must be collected in a designated, properly labeled, and sealed container.[2][4]

» Do not mix allyl phenoxyacetate waste with other waste streams.[2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1759300218.pdf
https://www.chemicalbull.com/images/product/MSDS-1759300218.pdf
https://www.chemicalbull.com/images/product/MSDS-1759300218.pdf
https://www.chemicalbull.com/images/product/MSDS-1759300218.pdf
https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w203807
https://www.chemicalbook.com/msds/allyl-phenoxyacetate.pdf
https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/w203807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Store the waste container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents.[3][5]

3. Spill Management: In the event of a spill, follow these procedures:
o Evacuate non-essential personnel from the area.[4]

o Ensure adequate ventilation.[3][5]

o Eliminate all ignition sources.[1][4]

» Contain the spill using an inert absorbent material such as sand, dry lime, or vermiculite.[1]

[31[5]
o Carefully collect the absorbed material into a suitable container for disposal.[3][4]
o Clean the spill area thoroughly with soap and water.
4. Disposal of Contaminated Materials:

e Any materials that have come into contact with allyl phenoxyacetate, such as paper towels,
gloves, and disposable labware, must be treated as hazardous waste.

o Place these materials in the designated waste container for allyl phenoxyacetate.
5. Final Disposal:

o The disposal of allyl phenoxyacetate waste must be conducted through a licensed
hazardous waste disposal company.

o Ensure that the disposal is carried out in accordance with all applicable local, regional, and
national regulations.[2]

e Under no circumstances should allyl phenoxyacetate be released into the environment,
including drains or waterways.[2][3][4]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of allyl
phenoxyacetate.

Waste Handling
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Caption: Workflow for the safe disposal of allyl phenoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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